Cas no 397277-53-1 (N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide)

• Product Name: N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide
• CAS No: 397277-53-1
• MF: C₁₈H₁₂N₂OS₂
• MW: 336.430681228638
• CID: 6179809
• PubChem ID: 3567729
• Update Time: 2025-06-13

N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide
• starbld0006957
• 397277-53-1
• Z28307255
• N-(4-thiophen-2-yl-1,3-thiazol-2-yl)naphthalene-2-carboxamide
• Oprea1_694374
• N-(4-(thiophen-2-yl)thiazol-2-yl)-2-naphthamide
• F0789-0047
• N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide
• AKOS001374302

• Inchi： 1S/C18H12N2OS2/c21-17(14-8-7-12-4-1-2-5-13(12)10-14)20-18-19-15(11-23-18)16-6-3-9-22-16/h1-11H,(H,19,20,21)
• InChI Key： AIWZAOYZMNPUKF-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1NC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 336.03910536g/mol
• Monoisotopic Mass: 336.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide

Recent Advances in the Study of N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide (CAS: 397277-53-1)

The compound N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide (CAS: 397277-53-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a naphthalene core linked to a thiophene-substituted thiazole moiety, has been identified as a promising scaffold for drug development, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its structure-activity relationships (SAR).

One of the most notable findings in recent research is the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide exhibits potent inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and receptor tyrosine kinases (RTKs). These findings suggest its potential as a targeted therapy for cancers characterized by dysregulated kinase activity. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the thiophene-thiazole moiety in mediating these interactions.

In addition to its anticancer properties, recent investigations have explored the compound's potential as an antimicrobial agent. Preliminary data indicate that N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The compound's unique chemical structure appears to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in DNA replication. These findings open new avenues for the development of novel antibiotics to address the growing threat of antimicrobial resistance.

Pharmacokinetic and toxicity studies have also been conducted to evaluate the compound's suitability for clinical development. Results from animal models indicate that N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide has favorable bioavailability and a manageable safety profile, with no significant off-target effects observed at therapeutic doses. However, further optimization of its physicochemical properties, such as solubility and metabolic stability, is required to enhance its drug-like characteristics.

In conclusion, the recent research on N-4-(thiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide (CAS: 397277-53-1) underscores its potential as a versatile therapeutic agent with applications in oncology and infectious diseases. The compound's unique structural features and promising biological activities make it a valuable candidate for further drug development efforts. Future studies should focus on advancing its preclinical evaluation and exploring its potential in combination therapies.